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Compound of Interest

Compound Name: L-573655

Cat. No.: B15566397 Get Quote

L-573,655 Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of L-573,655, a

known antibacterial agent targeting lipid A biosynthesis in gram-negative bacteria. Adherence

to these guidelines is critical for maintaining the compound's integrity and ensuring

reproducible experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for L-573,655 powder?

For long-term storage, L-573,655 solid powder should be stored at -20°C in a dry and dark

environment.[1] Properly stored, the compound has a shelf life of over two years.[1]

Q2: How should I store L-573,655 for short-term use?

For short-term storage, L-573,655 can be kept at 0 - 4°C for days to weeks.[1] It is crucial to

keep the container tightly sealed and protected from light.[1]

Q3: My shipment of L-573,655 arrived at ambient temperature. Is it still viable?

Yes. L-573,655 is considered stable enough for a few weeks during ordinary shipping and

customs processing at ambient temperatures.[1] Upon receipt, it should be immediately

transferred to the recommended storage conditions.[1]
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Q4: What is the recommended solvent for preparing L-573,655 stock solutions?

L-573,655 is soluble in DMSO.[1]

Q5: How should I store my L-573,655 stock solution?

Stock solutions of L-573,655 in DMSO can be stored at 0 - 4°C for short-term use (days to

weeks) or at -20°C for long-term storage (months).[1]
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Issue Possible Cause Recommended Action

Inconsistent or unexpected

experimental results.

Compound degradation due to

improper storage.

- Verify that the solid

compound and any prepared

stock solutions have been

stored according to the

recommended conditions (see

table below). - If improper

storage is suspected, it is

advisable to use a fresh vial of

the compound. - Prepare fresh

stock solutions for each

experiment or use aliquots that

have been stored correctly at

-20°C.

Difficulty dissolving the

compound.

Use of an inappropriate

solvent.

L-573,655 is soluble in DMSO.

[1] Ensure you are using a

suitable grade of DMSO for

your application.

Precipitation observed in stock

solution upon thawing.

The solution may have

become supersaturated, or the

solvent may have absorbed

water.

- Gently warm the solution to

37°C and vortex to redissolve

the compound. - Ensure the

use of anhydrous DMSO and

minimize the exposure of the

stock solution to air to prevent

moisture absorption. -

Centrifuge the vial to pellet any

undissolved material before

taking an aliquot.
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Form Condition Temperature Duration
Additional

Notes

Solid Powder Shipping Ambient A few weeks

Non-hazardous

chemical

shipment.[1]

Short-term

Storage
0 - 4°C Days to weeks

Keep dry and

dark.[1]

Long-term

Storage
-20°C Months to years

Keep dry and

dark for a shelf

life of >2 years.

[1]

Stock Solution

(in DMSO)

Short-term

Storage
0 - 4°C Days to weeks

Long-term

Storage
-20°C Months

Experimental Protocols
Preparation of L-573,655 Stock Solution (10 mM in DMSO)

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh the desired amount of L-573,655 solid powder. The molecular

weight of L-573,655 is 206.20 g/mol .[1] For 1 mL of a 10 mM stock solution, 2.062 mg of the

compound is required.

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed L-573,655

powder.

Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming to

37°C can aid dissolution if necessary.
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Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile, light-

protected tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-

term use.

L-573,655 Stability Troubleshooting Workflow

Start:
Inconsistent Experimental Results

Check Storage Conditions of
Solid L-573,655 and Stock Solution

Improper Storage
(e.g., room temp, light exposure)

Incorrect

Proper Storage
(Solid: -20°C, dark, dry

Solution: -20°C)

Correct

Action:
Discard old material.

Use a fresh vial of L-573,655.

Proceed to Check
Experimental Protocol

End:
Problem Resolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for L-573,655 stability issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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